molecular formula C25H24N2O2 B1203573 (S)-(-)-2-(N-Benzylprolyl)aminobenzophenone CAS No. 96293-17-3

(S)-(-)-2-(N-Benzylprolyl)aminobenzophenone

Cat. No. B1203573
CAS RN: 96293-17-3
M. Wt: 384.5 g/mol
InChI Key: IPSABLMEYFYEHS-QHCPKHFHSA-N
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Description

“(S)-(-)-2-(N-Benzylprolyl)aminobenzophenone”, also known as BPB, is a chemical compound with the molecular formula C25H24N2O2 and a molar mass of 384.47 g/mol . It is used in synthesis .


Synthesis Analysis

The synthesis of “(S)-(-)-2-(N-Benzylprolyl)aminobenzophenone” involves several steps, including the use of trifluoroacetic acid (TFA), dichloromethane (CH2Cl2), benzyl chloride, potassium hydroxide (KOH), and isopropanol (iPrOH) .


Molecular Structure Analysis

The molecular structure of “(S)-(-)-2-(N-Benzylprolyl)aminobenzophenone” is represented by the Hill formula C25H24N2O2 . The InChI key is IPSABLMEYFYEHS-QHCPKHFHSA-O .


Physical And Chemical Properties Analysis

“(S)-(-)-2-(N-Benzylprolyl)aminobenzophenone” has a melting point range of 97 - 99 °C . The specific rotation [α²0/D (c=1 in methanol) is -136.0 - -134.0° .

Scientific Research Applications

Synthesis of Bis α-Amino Acids

This compound is used as a chiral auxiliary in the synthesis of bis α-amino acids through cross-coupling reactions of Glaser. The process involves the use of Schiff base Ni(II) complexes of (S)-(-)-2-(N-Benzylprolyl)aminobenzophenone and amino acids, leading to the formation of tailor-made amino acids with excellent enantioselectivities .

Safety and Hazards

“(S)-(-)-2-(N-Benzylprolyl)aminobenzophenone” is classified as a combustible solid . It is highly hazardous to water (WGK 3) . The material safety data sheet (MSDS) provides more detailed safety information .

properties

IUPAC Name

(2S)-N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24N2O2/c28-24(20-12-5-2-6-13-20)21-14-7-8-15-22(21)26-25(29)23-16-9-17-27(23)18-19-10-3-1-4-11-19/h1-8,10-15,23H,9,16-18H2,(H,26,29)/t23-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPSABLMEYFYEHS-QHCPKHFHSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(N(C1)CC2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(=O)C4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@H](N(C1)CC2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(=O)C4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90359670
Record name N-(2-Benzoylphenyl)-1-benzyl-L-prolinamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90359670
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

384.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(s)-n-(2-Benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide

CAS RN

96293-17-3
Record name N-(2-Benzoylphenyl)-1-benzyl-L-prolinamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90359670
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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